Cas no 51381-78-3 ( )

  structure
  structure
Product Name: 
CAS No:51381-78-3
MF:C14H10N2O2
MW:238.241403102875
CID:935248
PubChem ID:290808
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-8-nitrophenanthridine
    • AC1L6EJI
    • AC1Q210D
    • AG-J-46972
    • AR-1H2263
    • CTK4J4131
    • NSC155218
    • NSC-155218
    • DTXSID40302919
    • 51381-78-3
    •  
    • Inchi: 1S/C14H10N2O2/c1-9-13-8-10(16(17)18)6-7-11(13)12-4-2-3-5-14(12)15-9/h2-8H,1H3
    • InChI Key: PMAMGXAJKCCOQC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C3C=CC=CC=3N=C(C)C=2C=1)=O

Computed Properties

  • Exact Mass: 238.0743
  • Monoisotopic Mass: 238.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 436°C at 760 mmHg
  • Flash Point: 217.5°C
  • Refractive Index: 1.729
  • PSA: 56.03
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